![molecular formula C12H15Br B7994757 2-Bromo-6-phenyl-1-hexene](/img/structure/B7994757.png)
2-Bromo-6-phenyl-1-hexene
Overview
Description
2-Bromo-6-phenyl-1-hexene is a useful research compound. Its molecular formula is C12H15Br and its molecular weight is 239.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Kinetics : 6-bromo-1-hexene exhibits remarkable chemistry on Cu3Pt(111) surfaces, undergoing dehydrocyclization to form benzene, followed by decomposition and hydrogenation processes. This compound is useful for analyzing kinetics of coverage-dependent reactions (He, Mathauser, & Teplyakov, 2000).
Interception and Polymerization : It can be converted into 1-phenyl-1,2-cyclohexadiene, as demonstrated by products of interception with activated olefins. This conversion process indicates its utility in creating complex organic structures (Christl et al., 2009).
Pyrolysis Study : In pyrolysis studies, 6-bromo-1-hexene served as a precursor for the hex-5-en-1-yl radical. This research aids in understanding the product distribution under varying pressures and temperatures, which is significant in combustion and fuel technology (Liszka & Brezinsky, 2019).
Grignard Reagent Formation : The reaction of 6-bromo-1-hexene with Mg, in the formation of Grignard reagents, highlights the role of the solvent during Grignard compound formation. This is crucial in organic synthesis and pharmaceuticals (Bodewitz, Blomberg, & Bickelhaupt, 1975).
Catalytic Reduction : It has been used in studies on catalytic reduction by nickel(I) salen, demonstrating its role in producing various organic compounds. This research is important for catalysis and industrial chemistry (Fang, Peters, & Mubarak, 2001).
Intramolecular Cyclization : 6-bromo-1-hexene undergoes catalytic reductions leading to cyclic compounds, highlighting its use in studying reaction mechanisms and catalysts (Esteves et al., 2001).
Polymerization Studies : It has been employed in the study of 1-hexene polymerization, helping to understand the process's kinetics and mechanisms. This is relevant in the field of polymer chemistry and material science (Saito et al., 2000).
Radical Reaction Mechanisms : The compound is useful in studying radical reaction mechanisms, as seen in the reductive demercuration of hex-5-enyl-1-mercuric bromide, aiding in the understanding of radical chemistry (Quirk & Lea, 1976).
Thermotropic Dendrimers : In the synthesis of thermotropic dendrimers, this compound plays a crucial role, which is significant in materials science and nanotechnology (Percec, Chu, & Kawasumi, 1994).
Electrochemical Reduction : Its electrochemical reduction at silver cathodes has been studied, contributing to the understanding of electrochemical processes in organic chemistry (Martin et al., 2015).
properties
IUPAC Name |
5-bromohex-5-enylbenzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Br/c1-11(13)7-5-6-10-12-8-3-2-4-9-12/h2-4,8-9H,1,5-7,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQBGHNWGJRTYCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CCCCC1=CC=CC=C1)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Br | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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